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Compound of Interest

4-Acetamido-3-
Compound Name:
bromobenzotrifluoride

Cat. No.: B064549

An In-depth Technical Guide to 4-Acetamido-3-
bromobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Acetamido-3-bromobenzotrifluoride, a fluorinated aromatic compound of
interest in medicinal chemistry and materials science. This document details its chemical
identity, key physical characteristics, a proposed synthesis protocol, and relevant safety
information.

Chemical Identity and Physical Properties

4-Acetamido-3-bromobenzotrifluoride, systematically named N-(3-bromo-4-
(trifluoromethyl)phenyl)acetamide, is a halogenated and trifluoromethylated acetanilide
derivative. Its core structure consists of a benzotrifluoride moiety further substituted with an
acetamido and a bromo group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name N-(3-bromo-4-(trifluoromethyl)phenyl)acetamide
CAS Number 175135-49-6

Molecular Formula CoH7BrFsNO[1][2]

Molecular Weight 282.06 g/mol

Table 2: Physical and Chemical Properties

Property Value Source
Physical State Solid [3]
Melting Point Not available

324.2 °C at 760 mmHg

Boiling Point (Predicted)

Density 1.663 g/cm3 (Predicted)

Refractive Index 1.529 (Predicted)

Purity Typically =98% [11[3]
Storage Room temperature [1]

It is important to note that while predicted data for boiling point, density, and refractive index are
available, experimentally determined values have not been widely reported in the literature.

Synthesis Methodology

The synthesis of 4-Acetamido-3-bromobenzotrifluoride can be achieved through the
acetylation of the corresponding aniline precursor, 3-bromo-4-(trifluoromethyl)aniline. This
reaction involves the introduction of an acetyl group onto the amino functionality.

Proposed Experimental Protocol: Acetylation of 3-
bromo-4-(trifluoromethyl)aniline
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This protocol is based on general methods for the acetylation of anilines.
Materials:

e 3-bromo-4-(trifluoromethyl)aniline

e Acetic anhydride

e Glacial acetic acid

 Ice-cold water

« Filtration apparatus (e.g., Bichner funnel)

e Drying oven

Procedure:

¢ In a round-bottom flask, dissolve 3-bromo-4-(trifluoromethyl)aniline (1.0 equivalent) in glacial
acetic acid.

e Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring. The reaction may
be exothermic.

o After the initial exotherm subsides, gently heat the mixture to 50°C for approximately 30
minutes to ensure the reaction proceeds to completion.

e Pour the warm reaction mixture into ice-cold water to precipitate the crude 4-Acetamido-3-
bromobenzotrifluoride.

e Collect the solid product by vacuum filtration.

e Wash the collected solid with cold water to remove any residual acid and other water-soluble
impurities.

o Dry the purified product thoroughly in a drying oven at a suitable temperature.

Diagram 1: Synthesis Workflow of 4-Acetamido-3-bromobenzotrifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Acetamido-3-bromobenzotrifluoride physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064549#4-acetamido-3-bromobenzotrifluoride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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